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Compound of Interest
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Cat. No.: B1155827

Get Quote

\ J

-Poly-L-lysine Hydrochloride (
-PL HCI)

Introduction & Molecule Profile[1][2][3][4][5]

ngcontent-ng-c1989010908=""_nghost-ng-c2193002942="" class="inline ng-star-inserted">
-Poly-L-lysine (

-PL) is a naturally occurring homopolymer of L-lysine produced by Streptomyces albulus.
Unlike standard poly-lysine, the amide linkage in

-PL occurs between the
-carboxyl group and the
-amino group of the lysine residues.[1][2][3]

For food packaging applications, the Hydrochloride (HCI) salt form is preferred due to its
superior water solubility and stability compared to the free base. It acts as a "cationic
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surfactant,” disrupting microbial membranes.[4]

Regulatory Status[2][3][7][8][9]

o FDA: GRAS (Generally Recognized As Safe) Notice GRN 000135.[5][6]
» Japan/Korea/China: Approved food preservative.[1][7][8][6]

o Target Pathogens: Broad-spectrum inhibition of Listeria monocytogenes, E. coli 0157:H7,
Salmonella, and spoilage fungi.

Mechanism of Action

The antimicrobial efficacy of

-PL HCl relies on its high cationic charge density at neutral pH. The following diagram
illustrates the cascade of membrane disruption.
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Figure 1:Mechanism of Action. The cationic

-PL molecule displaces stabilizing divalent cations on the bacterial outer membrane, leading to
structural collapse.

Formulation Protocol: Chitosan/ngcontent-ng-
c1989010908="" _nghost-ng-c2193002942=""
class="inline ng-star-inserted"> -PL Composite
Film[3][11]
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Expert Insight: While

-PL can be incorporated into PLA or Cellulose, Chitosan is the optimal matrix for initial R&D.
Both are cationic, preventing the immediate precipitation (polyelectrolyte complexation) that
occurs when mixing

-PL with anionic polymers like Alginate or Pectin.

Materials Required[1][3][4][5][6][7]1[9][12][13]

e Chitosan (Degree of Deacetylation >85%, Medium MW).

e -Poly-L-lysine Hydrochloride (Food Grade, >95% purity).

e Acetic Acid (1% v/v solution).[5]
e Glycerol (Plasticizer).[1]

o Tween 80 (Surfactant - optional for surface uniformity).

Workflow Diagram
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Figure 2:Solvent casting workflow for preparing homogenous antimicrobial films.

Step-by-Step Methodology

o Preparation of Polymer Base:
o Dissolve 2.0 g of Chitosan in 100 mL of 1% (v/v) aqueous acetic acid.
o Stir at 60°C for 4 hours until fully dissolved.

o Critical Check: Ensure no swollen gel particles remain. Filter through cheesecloth if
necessary.
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 Plasticization:

o Add Glycerol at 30% w/w (based on chitosan mass).

o Stir for 30 minutes. Glycerol reduces brittleness but increases water vapor permeability.
e Incorporation of

-PL HCI:

o Prepare a stock solution of

-PL HCI (100 mg/mL in distilled water).

o Add to the chitosan solution to achieve final concentrations of 0.5%, 1.0%, and 2.0% (w/w
polymer basis).

o Note:
-PL HCl is highly soluble; pre-dissolving ensures uniform distribution.
e Degassing & Casting:

o Sonicate or vacuum degas the solution to remove air bubbles (bubbles create weak points
and inconsistent diffusion).

o Pour 25 mL of solution into 90mm Petri dishes (or Teflon molds).

o Dry at 40°C for 24 hours in a convection oven. Do not exceed 60°C to prevent Maillard
reactions or brittleness.

» Conditioning:

o Peel films and store in a desiccator at 50% Relative Humidity (RH) for 48 hours before
testing.

Physicochemical Characterization
Adding
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-PL HCI changes the physical properties of the film. You must validate that the packaging

integrity is maintained.

Expected Trend
with ngcontent-ng-
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cm™1).

Antimicrobial Efficacy Profiling[4][6][11][13][14]

Standard: ISO 22196 (Plastics) or JIS Z 2801, adapted for films.

Protocol: Agar Disk Diffusion (Qualitative)
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e Spread 100 pL of bacterial suspension (

CFU/mL) on Mueller-Hinton Agar.

e Cut film samples into 6mm discs.

 Sterilize discs under UV light for 15 mins per side.
e Place discs on the agar surface.

 Incubate at 37°C for 24 hours.

e Measure: Diameter of the inhibition zone (clear halo).

Protocol: Dynamic Shake Flask (Quantitative)

Use this for precise "Log Reduction" data.
e Immerse 1g of film in 50 mL of Phosphate Buffered Saline (PBS) containing

CFU/mL of bacteria.

e Shake at 150 rpm at 37°C.

e Sample at Oh, 2h, 6h, 12h, and 24h.
» Plate on agar and count colonies.
 Calculation:

Release Kinetics & Migration

For food packaging, the antimicrobial agent must migrate from the film to the food surface. This
is typically modeled using Fickian Diffusion.

The Higuchi Model:

e : Amount of

-PL released at time
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e : Amount released at equilibrium.

e : Release rate constant.

Experimental Setup:

Place film sample in food simulant (e.g., 10% Ethanol for agueous foods, 50% Ethanol for
fatty foods).

Incubate at storage temperature (4°C or 25°C).

Aliquot samples at set time intervals.

Quantification: Use HPLC or the Trypan Blue precipitation method to quantify
-PL concentration in the simulant.

Expert Note: If the release is too fast (burst effect), the protection won't last the shelf life. If too
slow, bacteria will proliferate before inhibition. Adjust the Degree of Crosslinking (using Genipin
or Glutaraldehyde) to tune
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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